Cas no 1899143-76-0 (2-(3-aminoprop-1-en-1-yl)-5-methylphenol)

• Product Name: 2-(3-aminoprop-1-en-1-yl)-5-methylphenol
• CAS No: 1899143-76-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6394584
• PubChem ID: 117276203
• Update Time: 2025-05-23

2-(3-aminoprop-1-en-1-yl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-1-yl)-5-methylphenol
• EN300-1796008
• 1899143-76-0

• Inchi： 1S/C10H13NO/c1-8-4-5-9(3-2-6-11)10(12)7-8/h2-5,7,12H,6,11H2,1H3/b3-2+
• InChI Key： QWTNKTHPEZWWIK-NSCUHMNNSA-N
• SMILES： OC1C=C(C)C=CC=1/C=C/CN

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-aminoprop-1-en-1-yl)-5-methylphenol

2-(3-Aminoprop-1-en-1-yl)-5-methylphenol: A Comprehensive Overview

2-(3-Aminoprop-1-en-1-yl)-5-methylphenol (CAS No. 1899143-76-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a phenol ring substituted with a methyl group at the 5-position and an amino-propenyl group at the 2-position, which imparts it with distinct chemical properties.

Recent studies have highlighted the importance of 2-(3-Aminoprop-1-en-1-yl)-5-methylphenol in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds, particularly in the synthesis of potential anticancer agents. The presence of the amino group and the conjugated double bond within the propenyl moiety provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, modifications to the amino group have shown promise in improving the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 2-(3-Aminoprop-1-en-1-yl)-5-methylphenol involves a multi-step process that combines principles from both organic and catalytic chemistry. One notable approach employs a Stille coupling reaction to construct the phenolic core, followed by selective oxidation and subsequent functionalization to introduce the amino-propenyl group. This method has been optimized to achieve high yields and excellent stereochemical control, making it suitable for large-scale production.

In terms of biological activity, 2-(3-Aminoprop-1-en-1-yl)-5-methylphenol has demonstrated moderate antioxidant properties, which are attributed to its phenolic hydroxyl group and conjugated system. Antioxidants are essential in preventing oxidative stress, a condition linked to various diseases such as neurodegenerative disorders and cardiovascular diseases. Recent experiments have shown that this compound can scavenge free radicals more effectively than some commercially available antioxidants, suggesting its potential use in nutraceuticals or cosmeceuticals.

Moreover, 2-(3-Aminoprop-1-en-1-yl)-5-methylphenol has been investigated for its anti-inflammatory properties. In vitro assays have revealed that it inhibits key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with its structural features, particularly the presence of electron-donating groups that facilitate interactions with enzyme active sites. The anti-inflammatory profile of this compound makes it a candidate for further exploration in chronic inflammatory conditions like arthritis or inflammatory bowel disease.

Another area where 2-(3-Aminoprop-1-en-1-yL)-5-methylphenol has shown promise is in its ability to modulate cellular signaling pathways. Preclinical studies have indicated that it can influence pathways such as MAPK and NF-kB, which are central to cell proliferation and apoptosis. This modulation could be harnessed to develop therapies targeting cancer or immune-related disorders. However, further research is required to fully understand its mechanism of action and safety profile.

The versatility of 2-(3-Aminoprop--en--yL)-5-methylphenol extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. For example, complexes derived from this compound have been studied for their catalytic activity in organic transformations, such as C-C bond formation or epoxidation reactions. These applications underscore its utility as a versatile building block across multiple disciplines.

In conclusion, 2-(3-Aminoprop--en--yL)-5-methylphenol (CAS No. 1899143--76--0) is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.